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Compound of Interest

Compound Name: 2-Bromomethylphenylboronic acid

Cat. No.: B1271537

Essential Safety and Handling Guide for 2-
Bromomethylphenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols, operational procedures, and disposal plans for
handling 2-Bromomethylphenylboronic acid (CAS No. 91983-14-1). Adherence to these
guidelines is essential for ensuring laboratory safety and minimizing risk.

Immediate Safety and Hazard Information

2-Bromomethylphenylboronic acid is a chemical compound that requires careful handling
due to its potential health hazards. It is classified as an irritant and can cause skin, eye, and
respiratory system irritation.[1][2][3]

Hazard Classifications:
 Skin Irritant (Category 2)[1][2][3][4]
o Eye Irritant (Category 2/2A)[1][2][3][4]

o Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System[1][2][3]
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Hazard Statement Code
Causes skin irritation H315
Causes serious eye irritation H319
May cause respiratory irritation H335

Personal Protective Equipment (PPE)

A comprehensive suite of personal protective equipment is mandatory to prevent exposure

when working with 2-Bromomethylphenylboronic acid.

PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles or a
face shield.[5][6]

Protects eyes from dust
particles and potential

splashes.[5]

Hand Protection

Chemically resistant gloves
(e.qg., nitrile).[5][7]

Prevents skin contact with the
compound. Gloves should be
inspected before use and
changed immediately if

contaminated.[5]

Body Protection

A flame-resistant lab coat, fully
buttoned, along with long

pants and closed-toe shoes.[5]

Protects skin from accidental

spills and contact.[5]

Respiratory Protection

A NIOSH/MSHA approved
respirator (e.g., N95 dust
mask) is required when
handling the solid to prevent

inhalation of dust.[5]

Minimizes the risk of

respiratory tract irritation.[5]

Operational Plan: Step-by-Step Handling Procedure

Strict adherence to the following operational protocol is crucial for the safe handling of 2-

Bromomethylphenylboronic acid.
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1. Preparation:

o Ensure that a safety shower and eyewash station are readily accessible before beginning
work.[5][7]

« All work should be conducted in a well-ventilated area, preferably within a certified chemical
fume hood.[5][7][8]

e The work area should be clean and free of clutter.
2. Donning PPE:

o Put on all required personal protective equipment as outlined in the table above before
handling the chemical.

3. Handling the Compound:

» Keep the container of 2-Bromomethylphenylboronic acid tightly closed when not in use.[1]

[5]

e Avoid generating dust when transferring the solid.[1][5] Use appropriate tools, such as a
spatula, for transfers.[5]

e Avoid all personal contact, including inhalation of dust or vapors.[7]

4. Post-Handling:

e Wash hands thoroughly with soap and water after handling, even if gloves were worn.[5][7]
o Clean the work area to remove any residual chemical.

o Contaminated PPE should be removed and disposed of as hazardous waste.[7]

Emergency Procedures

In the event of exposure or a spill, follow these procedures immediately.
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Incident

First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek medical
attention.[1][6]

Skin Contact

Get medical aid. Flush skin with plenty of water
for at least 15 minutes while removing
contaminated clothing and shoes. Wash clothing

before reuse.[1][6]

Inhalation

Remove from exposure and move to fresh air
immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen.
Get medical aid.[1][6][8]

Ingestion

Do NOT induce vomiting. If conscious and alert,
rinse mouth and drink 2-4 cupfuls of milk or
water. Call a physician or poison control center

immediately.[2][6]

Spill

Evacuate non-essential personnel. Ensure the
area is well-ventilated. For small spills, use an
inert absorbent material (e.g., sand, vermiculite)
to contain the spill. Avoid raising dust.[7] Collect
the material in a designated, labeled, and

sealed container for hazardous waste.[7]

Disposal Plan

All waste generated from the use of 2-Bromomethylphenylboronic acid, including

contaminated PPE and empty containers, must be considered hazardous waste.[7]

o Waste Collection: Collect all chemical waste in a designated, labeled, and sealed container

for hazardous waste. Do not mix with other waste.

» Disposal Regulations: Dispose of all chemical waste in accordance with federal, state, and

local regulations.[7] Do not pour waste down the drain.[7]
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» Container Disposal: Handle uncleaned containers like the product itself.

Visual Workflow for Safe Handling

The following diagram outlines the necessary steps for safely handling 2-
Bromomethylphenylboronic acid in a laboratory setting.

Click to download full resolution via product page

Caption: Safe handling workflow for 2-Bromomethylphenylboronic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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